Cas no 2171433-18-2 (2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid)

• Product Name: 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid
• CAS No: 2171433-18-2
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6432460
• PubChem ID: 165576797
• Update Time: 2025-05-26

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid
• EN300-1539439
• 2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}butanoic acid
• 2171433-18-2

• Inchi： 1S/C24H28N2O5/c1-3-15(23(28)29)13-25-22(27)21(4-2)26-24(30)31-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20-21H,3-4,13-14H2,1-2H3,(H,25,27)(H,26,30)(H,28,29)/t15?,21-/m0/s1
• InChI Key： IUVYBXGTUKHTRF-FXMQYSIJSA-N
• SMILES： O(C(N[C@H](C(NCC(C(=O)O)CC)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid

Recent Advances in the Study of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid (CAS: 2171433-18-2)

The compound 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid (CAS: 2171433-18-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in the design of novel therapeutics, particularly in targeting protein-protein interactions and enzyme inhibition.

One of the key advancements in the study of this compound is its role in solid-phase peptide synthesis (SPPS). Researchers have demonstrated its efficacy as a building block for the introduction of non-natural amino acids into peptide chains, thereby enhancing the stability and bioavailability of synthetic peptides. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly useful for Fmoc-based SPPS, a widely adopted methodology in peptide chemistry.

In addition to its synthetic utility, recent investigations have highlighted the potential of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid in drug discovery. A study published in the Journal of Medicinal Chemistry reported its incorporation into a series of peptidomimetics designed to inhibit the activity of proteases involved in inflammatory diseases. The results indicated promising inhibitory activity, with IC50 values in the low micromolar range, suggesting its potential as a lead compound for further optimization.

Another area of interest is the compound's application in the development of targeted drug delivery systems. Researchers have utilized its structural motifs to create conjugates with therapeutic agents, enabling site-specific delivery and reduced off-target effects. For instance, a recent study in Bioconjugate Chemistry described the synthesis of a tumor-targeting peptide-drug conjugate incorporating this compound, which exhibited enhanced tumor penetration and reduced systemic toxicity in preclinical models.

Despite these promising developments, challenges remain in the large-scale production and purification of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, with some success reported in the use of continuous flow chemistry techniques. These advancements are expected to facilitate broader adoption of this compound in both academic and industrial settings.

In conclusion, the ongoing research on 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid (CAS: 2171433-18-2) underscores its versatility and potential in chemical biology and pharmaceutical applications. Future studies are likely to explore its utility in additional therapeutic areas, as well as further refine its synthetic accessibility. The compound's unique properties position it as a valuable tool for researchers aiming to develop next-generation therapeutics.